(R)-1-(2,5-Dibromophenyl)pentan-1-amine hcl

• CAS: 2250242-35-2
• Molecular Formula: C11H16Br2ClN
• Molecular Weight: 357.51 g/mol
• SMILES: CCCCC(C1=C(C=CC(=C1)Br)Br)N.Cl
• InChI: InChI=1S/C11H15Br2N.ClH/c1-2-3-4-11(14)9-7-8(12)5-6-10(9)13;/h5-7,11H,2-4,14H2,1H3;1H/t11-;/m1./s1
• InChIKey: NNUZOVOPSAEHHS-RFVHGSKJSA-N

(R)-1-(2,5-Dibromophenyl)pentan-1-amine hydrochloride is a chiral halogenated amine building block with the molecular formula C₁₁H₁₆Br₂ClN and molecular weight 357.51 g/mol. The compound features a stereocenter in the (R)-configuration, a pentan-1-amine backbone, and bromine substituents at the 2 and 5 positions of the phenyl ring.

Why Researchers Procure (R)-1-(2,5-Dibromophenyl)pentan-1-amine HCl (CAS 2250242-35-2): A Chiral Amine Building Block with Quantifiable Lipophilicity

(R)-1-(2,5-Dibromophenyl)pentan-1-amine hydrochloride is a chiral halogenated amine building block with the molecular formula C₁₁H₁₆Br₂ClN and molecular weight 357.51 g/mol . The compound features a stereocenter in the (R)-configuration, a pentan-1-amine backbone, and bromine substituents at the 2 and 5 positions of the phenyl ring. It is supplied as the hydrochloride salt with a purity ≥98% . Vendors report a computational logP of 4.8234 and topological polar surface area (TPSA) of 26.02 Ų, indicating significant lipophilicity that distinguishes it from non-halogenated analogs .

(R) Stereochemical-control study fit

Br₂ High lipophilicity research context

HCl Standard salt handling format

Why In-Class Analogs Cannot Simply Replace (R)-1-(2,5-Dibromophenyl)pentan-1-amine HCl in Synthesis or Screening

Close structural analogs such as the non-brominated 1-phenylpentan-1-amine, the 2,5-dichloro or 2,5-difluoro variants, and the racemic mixture differ measurably in their physicochemical properties—most notably lipophilicity (logP) and electronic distribution. These differences directly impact membrane permeability, target binding kinetics, and enantioselective reactivity in asymmetric synthesis . The specific dibromination pattern of the target compound, combined with its defined (R)-chirality, provides a unique reactivity and pharmacophoric profile that cannot be replicated by generic substitution. Evidence below quantifies the magnitude of these differences .

Lipophilicity shift

2,5-Dibromo substitution provides high logP context for membrane-interaction studies

Non-brominated analog may differ substantially in lipophilicity-dependent permeability and binding

Electronic profile

Bromine electron-withdrawing pattern defines reactivity and anomalous scattering profile

Chloro or fluoro variants may shift electronic distribution and reduce anomalous signal strength

Stereochemical control

Defined (R)-configuration supports enantiomer-specific synthesis and assay outcomes

Racemic mixture may not transfer stereochemical fidelity; requires chiral separation

Quantitative Differentiation Evidence for (R)-1-(2,5-Dibromophenyl)pentan-1-amine HCl Versus Its Closest Analogs

LogP Enhancement vs. Non-Brominated Analog (1-Phenylpentan-1-amine) Quantifies Lipophilicity Advantage

The target compound exhibits a computational logP of 4.8234, measured via the same method (ACD/Labs prediction) reported by ChemScene . This represents a significant increase of approximately 1.95 log units over 1-phenylpentan-1-amine (reported experimental logP 2.8766) . The difference is attributed solely to the introduction of the two bromine atoms and directly influences predicted membrane permeability.

LogP Enhancement

Data to verify

ΔLogP ≈ +1.95 vs non-brominated analog (target LogP 4.82 vs baseline 2.88, computational)

Reported lipophilicity difference context

Computational prediction; verify experimentally for target system

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 4.8234 (computational, ACD/Labs)
Comparator Or Baseline	1-Phenylpentan-1-amine: LogP = 2.8766 (computational, ChemScene)
Quantified Difference	ΔLogP ≈ +1.95
Conditions	Computational prediction; same software/methodology at ChemScene

Why This Matters

A logP increase of nearly 2 units significantly alters tissue distribution and membrane interaction potential, making the dibromo compound a distinct tool for probing lipophilicity-dependent binding or permeability in screening cascades.

Identical TPSA with Divergent Halogen Bulk: Optimizing Lipophilic Ligand Efficiency Without Polar Penalty

Despite the substantial difference in molecular weight (MW) and lipophilicity, both the target compound and the non-brominated analog share an identical topological polar surface area (TPSA) of 26.02 Ų . This indicates that the increased lipophilicity is achieved without introducing additional polar surface area, preserving the compound's ligand efficiency profile while enhancing hydrophobic interactions.

TPSA / MW Profile

Data to verify

Identical TPSA = 26.02 Ų; ΔMW ≈ +158 g/mol vs non-brominated analog

Supports hydrophobic pocket probing without polar surface change

Computational TPSA; confirm experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA) vs. Molecular Weight
Target Compound Data	TPSA = 26.02 Ų; MW = 357.51 g/mol (HCl salt) or 321.05 g/mol (free base)
Comparator Or Baseline	1-Phenylpentan-1-amine: TPSA = 26.02 Ų; MW = 163.26 g/mol
Quantified Difference	ΔMW ≈ +158 g/mol; ΔTPSA = 0
Conditions	Computational TPSA prediction at ChemScene

Why This Matters

For procurement in drug discovery, this means the dibromo compound can be used to probe hydrophobic pockets without altering hydrogen-bonding capacity—a rare combination that simplifies SAR interpretation.

Chiral Purity ≥98% Enantiomer Distinction from Racemate (CAS 1021003-30-4) for Asymmetric Synthesis

The target (R)-enantiomer is supplied with a chemical purity of ≥98% . In contrast, the racemic mixture (CAS 1021003-30-4) is also available commercially but lacks enantiomeric enrichment . The defined (R)-stereochemistry eliminates the need for costly chiral separation steps and ensures consistent enantiomer-specific biological or catalytic outcomes.

Enantiomeric Purity

Class-level inference

≥98% chemical purity; ee >99% assumed for (R)-enantiomer vs 0% ee for racemate

Supports enantiomer-specific study requirements

Vendor specification; verify ee independently

Evidence Dimension	Enantiomeric Purity
Target Compound Data	≥98% chemical purity (single enantiomer)
Comparator Or Baseline	Racemic 1-(2,5-dibromophenyl)pentan-1-amine (CAS 1021003-30-4): 95%+ chemical purity
Quantified Difference	Enantiomeric excess (ee) >99% assumed for target vs. 0% ee for racemate
Conditions	Vendor specifications (ChemScene, AKSci)

Why This Matters

For asymmetric methodology development or enantiomer-specific biological assays, the (R)-enantiomer is essential. The racemate is unsuitable for studies demanding stereochemical fidelity, making the target compound the only viable procurement choice for such applications.

Bromine-Specific Heavy Atom Effect for Crystallography and Biophysical Probes vs. Chloro/Fluoro Analogs

The 2,5-dibromo substitution pattern provides a significantly stronger anomalous scattering signal for X-ray crystallography compared to the 2,5-dichloro or 2,5-difluoro analogs, due to the higher atomic number of bromine (Z=35 vs. Cl Z=17 and F Z=9) [1]. This property is routinely exploited for experimental phasing in protein-ligand co-crystal structures.

Anomalous Scattering

Class-level inference

Br f'' ≈ 1.5 e⁻ vs Cl f'' ≈ 0.4 e⁻ at Cu Kα; two Br atoms per molecule

Supports crystallographic phasing context

Theoretical values; experimental confirmation recommended

Evidence Dimension	Anomalous Scattering Power (f'')
Target Compound Data	Two bromine atoms (Br, Z=35) provide strong anomalous signal
Comparator Or Baseline	2,5-Dichloro analog (Cl, Z=17) or 2,5-difluoro analog (F, Z=9) offer weaker or negligible anomalous signal
Quantified Difference	Br anomalous scattering factor f'' ≈ 1.5 e⁻ at Cu Kα vs. Cl f'' ≈ 0.4 e⁻ and F f'' ≈ 0.02 e⁻
Conditions	Cu Kα radiation (λ = 1.5418 Å); theoretical anomalous scattering factors

Why This Matters

For structural biology groups requiring experimental phasing, the dibromo compound eliminates the need for additional heavy-atom derivatization, accelerating co-crystallography workflows and making it a clearly superior choice over the chloro or fluoro alternatives.

• [1] Cromer, D. T., & Liberman, D. (1970). Relativistic Calculation of Anomalous Scattering Factors for X Rays. Journal of Chemical Physics, 53(5), 1891-1898. View Source

Optimal Application Scenarios for Procuring (R)-1-(2,5-Dibromophenyl)pentan-1-amine HCl Based on Verified Differentiation

Asymmetric Synthesis of Chiral Pharmaceuticals or Ligands Requiring a Lipophilic (R)-Configured Amine Building Block

The compound's ≥98% chemical purity and defined (R)-stereochemistry make it a reliable chiral synthon for constructing complex APIs or chiral ligands used in asymmetric catalysis . Its high logP of 4.8234 ensures the resulting products retain significant membrane permeability, a critical parameter in CNS drug design .

Protein-Ligand Co-Crystallography Studies Using SAD/MAD Phasing with Bromine Anomalous Signal

The two covalently bound bromine atoms provide a strong anomalous scattering signal suitable for experimental phasing, eliminating the need for exogenous heavy-atom soaks or selenomethionine incorporation [1]. This property is absent in the chloro or fluoro analogs, making the dibromo compound the preferred ligand for crystallographic fragment screening campaigns .

Physicochemical SAR Studies Comparing Halogen Effects on Target Binding and ADME Parameters

With its identical TPSA to the non-brominated parent but significantly higher logP, the compound enables clean dissection of hydrophobic effects on target affinity, cellular permeability, and metabolic stability without altering polar interactions . This makes it an ideal tool compound for medicinal chemistry teams optimizing halogen substitution patterns.

Chiral Derivatization Agent or Chiral Shift Reagent for Enantiomeric Excess Determination by NMR or HPLC

The high enantiomeric purity of the (R)-enantiomer, combined with the electron-withdrawing bromine atoms that shift aromatic proton signals downfield, enhances its utility as a chiral derivatization agent for determining the enantiomeric excess of chiral carboxylic acids or aldehydes by ¹H NMR or HPLC .

Application

Selection Property

Validation Focus

Asymmetric synthesis studies

Stereochemical-control context

Enantiomer-specific reactivity review

Protein-ligand co-crystallography

Anomalous scattering context

Experimental phasing compatibility review

Halogen-effect SAR studies

Lipophilicity without polar penalty

Hydrophobic interaction dissection

Chiral derivatization workflows

Enantiomeric purity context

NMR / HPLC ee determination review

• [1] Cromer, D. T., & Liberman, D. (1970). Relativistic Calculation of Anomalous Scattering Factors for X Rays. Journal of Chemical Physics, 53(5), 1891-1898. View Source